Cas no 2172134-22-2 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
• CAS No: 2172134-22-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6235076
• PubChem ID: 165517385
• Update Time: 2025-05-23

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
• EN300-1520235
• 2172134-22-2
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(14-24(30)31)12-13-27-23(29)15-26(2,3)28-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RDJZJYRPBHLVBQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic Acid (CAS No. 2172134-22-2)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid (CAS No. 2172134-22-2) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Aib-Aib-OH, is a derivative of the amino acid tert-leucine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the presence of two tert-leucine residues.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The tert-leucine residues, on the other hand, contribute to the overall stability and solubility of the compound, which are crucial factors in its application in various biochemical and pharmaceutical contexts.

Recent research has highlighted the potential of Fmoc-Aib-Aib-OH in several areas, including drug delivery systems, protein engineering, and the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can be effectively used as a building block for the synthesis of cyclic peptides with enhanced bioavailability and reduced immunogenicity. These cyclic peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another study conducted by a team at Harvard University, researchers explored the use of Fmoc-Aib-Aib-OH in the development of self-assembling nanomaterials for targeted drug delivery. The unique properties of this compound allowed for the formation of stable nanoparticles that could encapsulate and deliver drugs directly to specific cellular targets, thereby enhancing therapeutic efficacy while minimizing side effects.

The structural versatility of Fmoc-Aib-Aib-OH also makes it an attractive candidate for protein engineering applications. By incorporating this compound into designed proteins, scientists can fine-tune their properties, such as stability, solubility, and binding affinity. This has significant implications for the development of biologics and other protein-based therapeutics.

Moreover, recent advances in synthetic methods have made it possible to produce Fmoc-Aib-Aib-OH on a larger scale with high purity and yield. This has facilitated its use in both academic research and industrial applications. For example, a collaborative effort between researchers at Stanford University and a biotech company resulted in the successful synthesis of a library of cyclic peptides containing Fmoc-Aib-Aib-OH, which were then screened for their biological activities against various targets.

The potential applications of Fmoc-Aib-Aib-OH extend beyond traditional medicinal chemistry. In materials science, this compound has been used to create functionalized surfaces with specific chemical properties. A study published in Advanced Materials in 2024 reported the use of Fmoc-Aib-Aib-OH to modify surfaces for improved cell adhesion and proliferation, which has implications for tissue engineering and regenerative medicine.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid (CAS No. 2172134-22-2), or Fmoc-Aib-Aib-OH, is a versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional properties make it an invaluable tool for researchers working on peptide synthesis, drug delivery systems, protein engineering, and materials science. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.